Cas no 2249036-11-9 ((4,6-Diamino-1,3,5-triazin-2-yl)methyl 5,6-dichloro-2-methylpyridine-3-carboxylate)

• Product Name: (4,6-Diamino-1,3,5-triazin-2-yl)methyl 5,6-dichloro-2-methylpyridine-3-carboxylate
• CAS No: 2249036-11-9
• MF: C₁₁H₁₀Cl₂N₆O₂
• MW: 329.142098903656
• CID: 5790242
• PubChem ID: 136542548
• Update Time: 2025-10-22

(4,6-Diamino-1,3,5-triazin-2-yl)methyl 5,6-dichloro-2-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (4,6-Diamino-1,3,5-triazin-2-yl)methyl 5,6-dichloro-2-methylpyridine-3-carboxylate
• 2249036-11-9
• AKOS033761184
• Z2101877743
• EN300-26593907

• Inchi： 1S/C11H10Cl2N6O2/c1-4-5(2-6(12)8(13)16-4)9(20)21-3-7-17-10(14)19-11(15)18-7/h2H,3H2,1H3,(H4,14,15,17,18,19)
• InChI Key： VYANFBRHSPGLQX-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C)C(C(=O)OCC2N=C(N)N=C(N)N=2)=C1)Cl

Computed Properties

• Exact Mass: 328.0242290g/mol
• Monoisotopic Mass: 328.0242290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 130Ų

Additional information on (4,6-Diamino-1,3,5-triazin-2-yl)methyl 5,6-dichloro-2-methylpyridine-3-carboxylate

Comprehensive Overview of (4,6-Diamino-1,3,5-triazin-2-yl)methyl 5,6-dichloro-2-methylpyridine-3-carboxylate (CAS No. 2249036-11-9)

The compound (4,6-Diamino-1,3,5-triazin-2-yl)methyl 5,6-dichloro-2-methylpyridine-3-carboxylate, identified by its CAS number 2249036-11-9, represents a sophisticated heterocyclic molecule with significant potential in agrochemical and pharmaceutical research. Its unique structural features, combining a triazine core with a pyridine carboxylate moiety, make it a subject of growing interest among chemists and material scientists. This article delves into its properties, applications, and relevance to contemporary scientific challenges.

Structurally, this compound integrates a diamino-triazine group linked to a dichloromethylpyridine ester. The presence of multiple nitrogen atoms and halogen substituents enhances its reactivity, enabling diverse functionalization pathways. Researchers are particularly intrigued by its potential as a building block for advanced materials or bioactive molecules. Recent studies highlight its role in developing sustainable agrochemicals, aligning with global trends toward eco-friendly pest control solutions.

In the context of green chemistry, 2249036-11-9 has garnered attention for its modifiable scaffold, which could reduce environmental persistence compared to traditional chlorinated compounds. Its biodegradability profile is under investigation, addressing concerns about chemical accumulation in ecosystems. Furthermore, the triazine-pyridine hybrid structure exhibits promising ligand properties, suggesting applications in catalysis or metal-organic frameworks (MOFs), a hot topic in materials science.

The synthesis of (4,6-Diamino-1,3,5-triazin-2-yl)methyl 5,6-dichloro-2-methylpyridine-3-carboxylate typically involves multi-step reactions, including nucleophilic substitutions and esterifications. Optimizing these processes for atom economy and low-waste production is a key focus, reflecting industry demands for sustainable manufacturing. Analytical techniques like HPLC and NMR are critical for purity assessment, ensuring reproducibility in research.

From a commercial perspective, this compound’s niche applications may drive demand in specialty chemicals. Patent analyses reveal its inclusion in formulations targeting crop protection and disease resistance, areas prioritized by agricultural biotech firms. Its mode of action—potentially interfering with microbial or plant metabolic pathways—remains an active research area, with implications for precision agriculture.

Safety and handling of CAS 2249036-11-9 adhere to standard laboratory protocols, emphasizing proper ventilation and PPE. While not classified as hazardous under major regulatory frameworks, its chlorinated components warrant cautious disposal to prevent environmental release. Regulatory compliance, including REACH and EPA guidelines, is essential for industrial-scale utilization.

In summary, (4,6-Diamino-1,3,5-triazin-2-yl)methyl 5,6-dichloro-2-methylpyridine-3-carboxylate exemplifies innovation at the intersection of organic chemistry and applied sciences. Its versatility underscores its value in addressing modern challenges like sustainable agriculture and functional materials. As research progresses, this compound may emerge as a cornerstone in next-generation chemical solutions.